Earthworms (Oligochaeta) are globally distributed soil-dwelling invertebrates that alter soil properties through feeding, casting, and burrowing behaviors. Soil physicochemical modification, which may directly influence the availability and dynamics of organic and inorganic nutrients in the soil, such as carbon and nitrogen, includes soil texture, porosity, and pH. Temperate forests produce year-round plant litter, the primary food source for earthworms, and litter processed by earthworms significantly contributes to soil organic material storage. In recent decades, studies on temperate forest ecosystems have attempted to elucidate and quantify the earthworm impact on soil organic material dynamics, mainly targeting carbon and nitrogen, using isotope analysis methods. This paper summarizes studies on the following topics: (1) effect of earthworm modification on soil property to understand these alterations’ interaction with carbon and nitrogen dynamics, and (2) isotope tracing method, used to elucidate the earthworm effect on carbon and nitrogen transformation and movements in temperate forests. The particular emphasis on the isotope method is based on its capability of time-adjusted quantification of organic materials in the ecosystem compartments. Also, isotopic labeling in biomass has a broad range of applications, such as tracing assimilated food sources, identifying trophic interactions in soil food webs, and addressing material dynamics in complex linkages between earthworms and their environment. In addition, we provide perspectives on other methodologies, such as chronology and population ecology, as feasible options to further assist the isotope tracing of earthworms’ impact on soil nutrient dynamics.

In this study, an analysis method was established for the quantification of residues of halquinol and its metabolites in livestock and fishery products using liquid chromatography–tandem mass spectrometry (LC–MS/MS). We selected beef, pork (muscle and fat), chicken, egg, milk, flat fish, eel, and shrimp as target samples for validation of the method owing to them being typical livestock and fishery products. Validation of the developed analysis method was performed using liquid chromatography–tandem mass spectrometry (LC–MS/MS) at three concentration levels (0.5, 1, and 2 × the maximum residue limits) following the Codex Alimentarius (CODEX) guidelines (CAC/GL 71–2009). For all samples, correlation coefficients (R2) exceeded 0.99, recoveries ranged between 75.59 and 119.36%, and coefficients of variation (CV) ranged between 1.39 and 28.66%, thus satisfying CODEX guidelines. In addition, inter-laboratory validation was conducted, and the resulting recoveries and CVs satisfied the CODEX guidelines; LOQ was established as 10 μg kg–1 for pig muscle and 5 μg kg–1 for the other samples. Therefore, the analysis method developed in this study can accurately and precisely screen for and quantify halquinol and its metabolites in livestock and fishery products.

Kombucha is a healthy carbonated beverage made by fermenting tea extracts such as green tea and black tea through symbiotic culture of bacteria and yeast. In this study, fermentation characteristics and radical scavenging activity of ginseng berry kombucha (GBK) by Saccharomyces cerevisiae M-5 and Gluconobacter oxydans were measured. As fermentation time increased, pH decreased and titratable acidity increased. Reducing sugars decreased rapidly on day 3. Alcohol content increased dramatically during this period and then decreased. GBK showed increased radical scavenging activity and increased total flavonoid content on day 18 of fermentation compared to before fermentation. In particular, during GBK fermentation, the content of phenolic compounds such as gallic acid (2.09-fold) and chlorogenic acid (2.11-fold) increased, contributing to antioxidant activity. In addition, the major ginsenosides of GBK were identified as Rg2 (10.1 μg/mg) and Re (6.59 μg/mg), and the content of minor ginsenosides, which are easily absorbed forms, increased 2.19-fold by fermentation. GBK also extended survival in a Drosophila model treated with 15% hydrogen peroxide. GBK also reduced reactive oxygen species (p  中文翻译： 酿酒酵母和氧化葡糖杆菌发酵人参浆果康普茶的发酵特性及自由基清除能力 康普茶是一种健康的碳酸饮料，由绿茶和红茶等茶提取物通过细菌和酵母的共生培养发酵而成。在这项研究中，测量了酿酒酵母 M-5 和氧化葡糖杆菌对人参浆果康普茶 (GBK) 的发酵特性和自由基清除活性。随着发酵时间的增加，pH值降低，可滴定酸度增加。还原糖在第 3 天迅速下降。酒精含量在此期间急剧上升，然后下降。与发酵前相比，GBK 在发酵第 18 天显示出自由基清除活性增加和总黄酮含量增加。特别是在GBK发酵过程中，没食子酸（2.09倍）、绿原酸（2.11倍）等酚类化合物含量增加，有助于抗氧化活性。此外，GBK 的主要人参皂苷被鉴定为 Rg2 (10.1 μg/mg) 和 Re (6.59 μg/mg)，而易吸收形式的次要人参皂苷的含量通过发酵增加了 2.19 倍。GBK 还在用 15% 过氧化氢处理的果蝇模型中延长了存活期。GBK 还通过上调过氧化氢酶 (p < 0.001)、超氧化物歧化酶 (p < 0.05) 和谷胱甘肽过氧化物酶 (p < 0.001) 等抗氧化酶的基因表达来减少活性氧 (p < 0.001)。因此，GBK可以作为一种功能性食品，通过在发酵过程中增加自由基清除活性来抑制氧化应激。易吸收形式，经发酵增加2.19倍。GBK 还在用 15% 过氧化氢处理的果蝇模型中延长了存活期。GBK 还通过上调过氧化氢酶 (p < 0.001)、超氧化物歧化酶 (p < 0.05) 和谷胱甘肽过氧化物酶 (p < 0.001) 等抗氧化酶的基因表达来减少活性氧 (p < 0.001)。因此，GBK可以作为一种功能性食品，通过在发酵过程中增加自由基清除活性来抑制氧化应激。易吸收形式，经发酵增加2.19倍。GBK 还在用 15% 过氧化氢处理的果蝇模型中延长了存活期。GBK 还通过上调过氧化氢酶 (p < 0.001)、超氧化物歧化酶 (p < 0.05) 和谷胱甘肽过氧化物酶 (p < 0.001) 等抗氧化酶的基因表达来减少活性氧 (p < 0.001)。因此，GBK可以作为一种功能性食品，通过在发酵过程中增加自由基清除活性来抑制氧化应激。超氧化物歧化酶 (p < 0.05) 和谷胱甘肽过氧化物酶 (p < 0.001)。因此，GBK可以作为一种功能性食品，通过在发酵过程中增加自由基清除活性来抑制氧化应激。超氧化物歧化酶 (p < 0.05) 和谷胱甘肽过氧化物酶 (p < 0.001)。因此，GBK可以作为一种功能性食品，通过在发酵过程中增加自由基清除活性来抑制氧化应激。

Veterinary antibiotics (VAs) administered to livestock are introduced into the soil through livestock manure and compost. These antibiotics can run off to surface water or leach into groundwater during rainfall, causing problems such as antibiotic contamination or the occurrence of antibiotic-resistant bacteria. In this study, an analytical method for detecting four classes of VAs (penicillin, tetracyclines, macrolides, and sulfonamides) in river water and soil was developed, and the occurrence of residual antibiotics in the agricultural environment was monitored. Soil samples were extracted with the McIlvain buffer solution and pretreatment was conducted using solid-phase extraction, followed by liquid chromatography-tandem mass spectrometry to quantify target VAs. The results of this study showed that the recovery ranged from 62 to 121% in river water and 40.2–149.3% in soil. Among the other VAs, amoxicillin and spiramycin were observed to have low recoveries in all the samples. The method detection limit (MDL) was calculated in the range of 2.1–12.3 ng L−1 in river water and 1.2–13.2 ng kg−1 in soil, and the limit of quantification was 6.6–39.2 ng L−1 and 4.0–42.0 ng kg−1, respectively. This optimal method was then applied to measure the residual concentrations of VAs in river water, sediment, and soil samples around the Muhan watershed in Korea. A total of seven antibiotics were detected, and their concentrations ranged from 0.014 to 0.309 μg L−1in river water, and 1.45–9.04 μg kg−1 in sediment and arable soil. This method can be used to screen VAs in river water and soil and is expected to be used as primary data for examining the occurrence and fate of antibiotics in agricultural environments.

Filbertone, the principal flavor compound of hazelnuts, is known to have preventive effects against hypothalamic inflammation, obesity and adipocity in vitro and in vivo. However, the effect of filbertone in skeletal muscle remains unknown. In the present study, we determined the effect of filbertone in skeletal muscle of mice fed a high-fat diet (HFD). To identify the underlying molecular and cellular processes of filbertone, we performed whole transcriptome sequencing in skeletal muscle. The muscle transcriptome analysis revealed that the upregulated differentially expressed genes (DEGs) in filbertone-fed mice were substantially associated with several pathways including thermogenesis, fatty acid degradation, oxidative phosphorylation, and branched chain amino acids (BCAAs) degradation. Furthermore, the expression level of thermogenic genes such as uncoupling protein 1 (Ucp1; p  中文翻译： Filbertone，(2E)-5-methyl-2-hepten-4-one，调节高脂肪饮食喂养小鼠骨骼肌的产热和脂质代谢 榛子的主要风味化合物 Filbertone 已知在体外和体内对下丘脑炎症、肥胖和肥胖具有预防作用。然而，filbertone 在骨骼肌中的作用仍然未知。在本研究中，我们确定了榛子酮对喂食高脂肪饮食 (HFD) 的小鼠骨骼肌的影响。为了确定 filbertone 的潜在分子和细胞过程，我们对骨骼肌进行了全转录组测序。肌肉转录组分析表明，在喂食 filbertone 的小鼠中上调的差异表达基因 (DEG) 与几种途径密切相关，包括产热、脂肪酸降解、氧化磷酸化和支链氨基酸 (BCAAs) 降解。此外，产热基因的表达水平，例如解偶联蛋白 1 (Ucp1; p < 0.05)、细胞死亡诱导 DNA 片段化因子 α 样效应物 A (Cidea; p < 0.05)、过氧化物酶体增殖物激活受体 alpha (Ppara; p < 0.05) 和脂滴相关蛋白基因，如 Plin3 (p < 0.05)、Plin4 (p < 0.05) 和 Plin5 (p < 0.05) 在 HFD 和 filbertone 喂养小鼠的肌肉组织中与仅喂养 HFD 的小鼠相比显着上调. Filbertone 还提高了 UCP1 (p < 0.05) 和 PPARα (p < 0.05) 的蛋白质水平。此外，filbertone 减少了 C2C12 肌管中细胞内脂质的积累 (p < 0.05)。基于这些结果，我们认为 filbertone 在调节肌肉脂质代谢和能量平衡方面具有至关重要的作用。05)、细胞死亡诱导 DNA 片段化因子 alpha 样效应子 A (Cidea; p < 0.05)、过氧化物酶体增殖物激活受体 alpha (Ppara; p < 0.05) 和脂滴相关蛋白基因如 Plin3 (p < 0.05) )、Plin4 (p < 0.05) 和 Plin5 (p < 0.05) 与仅喂食 HFD 的小鼠相比，喂食 filbertone 的小鼠在 HFD 的肌肉组织中显着上调。Filbertone 还提高了 UCP1 (p < 0.05) 和 PPARα (p < 0.05) 的蛋白质水平。此外，filbertone 减少了 C2C12 肌管中细胞内脂质的积累 (p < 0.05)。基于这些结果，我们认为 filbertone 在调节肌肉脂质代谢和能量平衡方面具有至关重要的作用。05)、细胞死亡诱导 DNA 片段化因子 alpha 样效应子 A (Cidea; p < 0.05)、过氧化物酶体增殖物激活受体 alpha (Ppara; p < 0.05) 和脂滴相关蛋白基因如 Plin3 (p < 0.05) )、Plin4 (p < 0.05) 和 Plin5 (p < 0.05) 与仅喂食 HFD 的小鼠相比，喂食 filbertone 的小鼠在 HFD 的肌肉组织中显着上调。Filbertone 还提高了 UCP1 (p < 0.05) 和 PPARα (p < 0.05) 的蛋白质水平。此外，filbertone 减少了 C2C12 肌管中细胞内脂质的积累 (p < 0.05)。基于这些结果，我们认为 filbertone 在调节肌肉脂质代谢和能量平衡方面具有至关重要的作用。过氧化物酶体增殖物激活受体 α (Ppara；p < 0.05) 和脂滴相关蛋白基因，如 Plin3 (p < 0.05)、Plin4 (p < 0.05) 和 Plin5 (p < 0.05) 在肌肉组织中显着上调与仅用 HFD 喂养的小鼠相比，用 filbertone 喂养的 HFD 小鼠。Filbertone 还提高了 UCP1 (p < 0.05) 和 PPARα (p < 0.05) 的蛋白质水平。此外，filbertone 减少了 C2C12 肌管中细胞内脂质的积累 (p < 0.05)。基于这些结果，我们认为 filbertone 在调节肌肉脂质代谢和能量平衡方面具有至关重要的作用。过氧化物酶体增殖物激活受体 α (Ppara；p < 0.05) 和脂滴相关蛋白基因，如 Plin3 (p < 0.05)、Plin4 (p < 0.05) 和 Plin5 (p < 0.05) 在肌肉组织中显着上调与仅用 HFD 喂养的小鼠相比，用 filbertone 喂养的 HFD 小鼠。Filbertone 还提高了 UCP1 (p < 0.05) 和 PPARα (p < 0.05) 的蛋白质水平。此外，filbertone 减少了 C2C12 肌管中细胞内脂质的积累 (p < 0.05)。基于这些结果，我们认为 filbertone 在调节肌肉脂质代谢和能量平衡方面具有至关重要的作用。05) 与仅喂食 HFD 的小鼠相比，喂食 filbertone 的小鼠在 HFD 的肌肉组织中显着上调。Filbertone 还提高了 UCP1 (p < 0.05) 和 PPARα (p < 0.05) 的蛋白质水平。此外，filbertone 减少了 C2C12 肌管中细胞内脂质的积累 (p < 0.05)。基于这些结果，我们认为 filbertone 在调节肌肉脂质代谢和能量平衡方面具有至关重要的作用。05) 与仅喂食 HFD 的小鼠相比，喂食 filbertone 的小鼠在 HFD 的肌肉组织中显着上调。Filbertone 还提高了 UCP1 (p < 0.05) 和 PPARα (p < 0.05) 的蛋白质水平。此外，filbertone 减少了 C2C12 肌管中细胞内脂质的积累 (p < 0.05)。基于这些结果，我们认为 filbertone 在调节肌肉脂质代谢和能量平衡方面具有至关重要的作用。

Numerous peptide drugs are currently undergoing advanced phases of clinical testing to determine their efficacy in combating antibiotic-resistant bacterial pathogens. Our aim was to prepare some novel peptides containing a modified pyrazolopyrimidine moiety and assess their activity against a set of selected bacteria in comparison to a widely used antibiotic, ciprofloxacin. In this study, eight new peptide compounds incorporating a modified pyrazolopyrimidine moiety were synthesized. Our results revealed that compounds 4 and 5, which contained only the pyrazolopyrimidine scaffold were less active than the peptide-conjugated pyrazolopyrimidines 10, 11, 13, 14, 15, and 17. The antibacterial activities of the eight novel compounds 4, 5, 10, 11, 13, 14, 15, and 17 were evaluated against a panel of bacterial strains. All the novel compounds exhibited potent antibacterial activity against Staphylococcus aureus, Enterococcus faecalis, and Pseudomonas aeruginosa strains compared to the reference antibiotic ciprofloxacin. The tested Escherichia coli strain displayed resistance against the newly synthesized compounds. Moreover, P. aeruginosa strain displayed resistance against ciprofloxacin and six of the newly synthesized compounds. Compounds 15 and 17 effectively inhibited the growth of the P. aeruginosa strain at MIC ≥ 1 μg/mL. Our results are encouraging and urge additional biological and pharmacological screening of the most active compounds against drug-resistant microbial strains.

The precise regulatory role in protein synthesis by facilitating interactions with mRNA codons for various tRNA modifications is unclear. We previously reported that enhanced green fluorescent protein (GFP) reduced enhanced GFP mRNA expression in human methionine-conjugated initiator tRNA (tRNAi)/tRNA synthetase pairs under methionine-deficient conditions. Here, we investigated the effect of non-formylated methionine-conjugated Escherichia coli tRNAi on the synthesis of the protein initiation of interest (PII) in HeLa cells under intracellular L-methionine levels. We found that E. coli methionine-tRNAi counteracts human methionine-tRNAi, indicating that E. coli methionyl tRNA synthetase can induce enhanced GFP expression due to increased stability of enhanced GFP mRNA. Both complexes could support translation initiation without being employed to introduce methionine residues in the subsequent elongation steps. The results indicated that E. coli methionine-tRNAi could offset human methionine-tRNAi, and E. coli methionine-tRNAi/methionyl tRNA synthetase pairs can drive enhanced GFP mRNA expression. Unlike the human methionine-tRNAi/methionyl tRNA synthetase pairs that were used as a positive control, the non-formylated E. coli methionine-tRNAi/methionyl tRNA synthetase pairs reduced the expression of enhanced GFP mRNA, resulting in reduced HeLa cell survival. Using tRNAs functions causes of heterologous origin, such as from prokaryotes, and modified, to enhance or suppress the synthesis of specific proteins in eukaryotic organisms into the potential may possess a more prominent advantage of E. coli methionine-tRNAi as approaches that can control PII. This study provides new insights on the E. coli methionine- tRNAi/methionyl tRNA synthetase pair induced PII synthesis and the relative viability of cells could pave the way to regulate ecological/biological systems.

Circular RNAs (circRNAs) have been reported to be related to the initiation and progression of chronic obstructive pulmonary disease (COPD) by affecting the function of human bronchial epithelial cells (HBECs). Here, we aimed to investigate the function and mechanism of circ_0006872 in regulating COPD process using cigarette smoke extract (CSE)-induced 16HBEC in vitro. The results showed that circ_0006872 was increased in smokers without or with COPD, especially in smokers with COPD. Also, its expression was dose-dependently up-regulated by CSE exposure in 16HBECs. Functionally, circ_0006872 knockdown dramatically attenuated CSE-evoked proliferation arrest, apoptosis, inflammatory response and oxidative stress in 16HBECs. Mechanistically, circ_0006872/miR-485-3p/cyclin-dependent kinase inhibitor 1B (CDKN1B) formed a competitive endogenous RNA (ceRNA) network. CDKN1B was increased and miR-485-3p was decreased in COPD patients and CSE-induced 16HBECs. MiR-485-3p overexpression or CDKN1B knockdown protected 16HBEC against CSE-induced 16HBEC injury mentioned above. Moreover, rescue experiments showed that circ_0006872 regulated CSE-induced 16HBEC injury via miR-485-3p/CDKN1B axis. Circ_0006872 silencing protected against CSE-induced bronchial epithelial cell injury via miR-485-3p/CDKN1B axis, suggesting the potential application of circ_0006872 in preventing cigarette smoke-induced COPD.

A simultaneous analytical method has been developed for quantification and confirmation of the nematicide fluazaindolizine and its seven metabolites (IN-A5760, IN-F4106, IN-QEK31, IN-QZY47, IN-TMQ01, IN-UNS90 and IN-UJV12) in agricultural products. The compounds were extracted with acetonitrile/water (80/20, v/v) and purified using C18 cartridge, and analysis was conducted by liquid chromatography-tandem mass spectrometry in the electrospray positive and negative ion mode. The method has been validated by verifying the performance characteristics such as selectivity, linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy and precision. To prevent the matrix effects, all analytes were quantified with matrix-matched calibration assessed by the determination coefficient (R2) of the range from 0.9988 to 1.0000. The LOD and LOQ were satisfactory to determine the low residual level in agricultural products. The accuracy and precision of the method were evaluated by recoveries with five replicates at three fortification levels (LOQ, 10 × LOQ and 50 × LOQ). The mean recoveries of fluazaindolizine and seven metabolites in agricultural products were 75.6–110.0% with the CV% of 0.2–9.1%. All optimized results were displayed excellent results assessed by the Ministry of Food and Drug Safety guidelines and the Codex Alimentarius Commission guidelines for pesticide residue analysis. This study could use as basic data for setting of residue definition and maximum residue limits of fluazaindolizine in agricultural products.

RNA interference (RNAi) is a gene regulatory mechanism that involves the interaction of small interfering RNAs (siRNAs) and RNA-induced silencing complex (RISC). Dicer cleaves exogenous double-stranded RNA (dsRNA) into siRNAs, which get incorporated into RISC and bind to complementary sequences on the target mRNA to induce its degradation. In this study, we adopted RNAi technology using dsRNAs to suppress Phytophthora capsici, which causes diseases in solanaceous crops, including pepper. We designed and synthesized dsRNAs targeting the P. capsici effector genes PcNLP2 and PcNLP6, respectively. These genes encode necrosis and ethylene-inducing peptide 1-like proteins in P. capsici, which are known to promote oomycete infection. Nicotiana benthamiana leaves were first infiltrated with dsRNAs and inoculated with P. capsici 2 days later. We confirmed significant suppression of P. capsici and PcNLP2, PcNLP6 expression in dsRNA-treated leaves. In addition, we found that downregulation of PcNLP2 and PcNLP6 distinctly affected the expression of some defense-related genes. These results suggest that dsRNA mediated RNAi technology can be used to suppress various pathogens, and may contribute toward crop protection.